Cas no 52939-64-7 (Pentanedioic acid, 3-hydroxy-3-pentadecyl-)
52939-64-7 structure
Product Name:Pentanedioic acid, 3-hydroxy-3-pentadecyl-
CAS No:52939-64-7
MF:C20H38O5
MW:358.51272726059
CID:336105
PubChem ID:44370337
Update Time:2025-04-19
Pentanedioic acid, 3-hydroxy-3-pentadecyl- Chemical and Physical Properties
Names and Identifiers
-
- Pentanedioic acid, 3-hydroxy-3-pentadecyl-
- 3-hydroxy-3-pentadecylpentanedioic acid
- 3-Pentadecyl-3-hydroxyglutaric acid
- DTXSID60658506
- BDBM50026334
- SCHEMBL3702039
- CHEMBL156576
- 52939-64-7
- 3-Hydroxy-3-pentadecyl-pentanedioic acid
-
- Inchi: 1S/C20H38O5/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-20(25,16-18(21)22)17-19(23)24/h25H,2-17H2,1H3,(H,21,22)(H,23,24)
- InChI Key: XIMVZSLUNQIRJQ-UHFFFAOYSA-N
- SMILES: OC(CC(=O)O)(CC(=O)O)CCCCCCCCCCCCCCC
Computed Properties
- Exact Mass: 358.272
- Monoisotopic Mass: 358.272
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 18
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 94.8A^2
- XLogP3: 6.2
Pentanedioic acid, 3-hydroxy-3-pentadecyl- Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
52939-64-7 (Pentanedioic acid, 3-hydroxy-3-pentadecyl-) Related Products
- 625-08-1(b-Hydroxyisovaleric Acid)
- 150-97-0(3,5-dihydroxy-3-methylpentanoic acid)
- 17692-20-5(3-Cyclohexyl-3-hydroxybutanoic acid)
- 14399-63-4((1-Hydroxycyclohexyl)acetic Acid)
- 503-49-1(Meglutol)
- 150-96-9(3-Hydroxy-3-methylpentanoic acid)
- 40309-49-7(3-hydroxy-5-methylhexanoic acid)
- 5980-21-2(3-Hydroxy-4-methylpentanoic Acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk